Cas no 2229350-77-8 (1-1-(2-methyl-6-nitrophenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(2-methyl-6-nitrophenyl)cyclopropylethan-1-ol
• CAS No: 2229350-77-8
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5976340
• PubChem ID: 165685345
• Update Time: 2025-06-13

1-1-(2-methyl-6-nitrophenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-methyl-6-nitrophenyl)cyclopropylethan-1-ol
• 1-[1-(2-methyl-6-nitrophenyl)cyclopropyl]ethan-1-ol
• 2229350-77-8
• EN300-1791678

• Inchi： 1S/C12H15NO3/c1-8-4-3-5-10(13(15)16)11(8)12(6-7-12)9(2)14/h3-5,9,14H,6-7H2,1-2H3
• InChI Key： GJMHBXTVCRCINS-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2C(=CC=CC=2C)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66Ų

Additional information on 1-1-(2-methyl-6-nitrophenyl)cyclopropylethan-1-ol

Research Brief on 1-1-(2-methyl-6-nitrophenyl)cyclopropylethan-1-ol (CAS: 2229350-77-8): Recent Advances and Applications

The compound 1-1-(2-methyl-6-nitrophenyl)cyclopropylethan-1-ol (CAS: 2229350-77-8) has recently emerged as a promising intermediate in pharmaceutical chemistry, particularly in the development of novel therapeutic agents. Recent studies have focused on its unique structural features, including the cyclopropyl ring and nitrophenyl moiety, which contribute to its potential biological activity and synthetic utility. This research brief provides an overview of the latest findings regarding this compound, its synthesis, and its applications in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways for 1-1-(2-methyl-6-nitrophenyl)cyclopropylethan-1-ol, optimizing reaction conditions to achieve higher yields and purity. The study highlighted the compound's role as a key intermediate in the synthesis of potential kinase inhibitors, with particular emphasis on its stereochemical properties and their impact on biological activity. The optimized synthesis route demonstrated a 78% yield under mild conditions, making it more feasible for large-scale production.

Another significant development comes from recent computational studies that explored the molecular interactions of 2229350-77-8 with various biological targets. Molecular docking simulations revealed that the compound exhibits favorable binding affinities to several protein kinases involved in inflammatory pathways. These findings, published in Bioorganic & Medicinal Chemistry Letters (2024), suggest potential applications in developing anti-inflammatory agents, though further in vitro and in vivo validation is required.

The stability and physicochemical properties of 1-1-(2-methyl-6-nitrophenyl)cyclopropylethan-1-ol have also been subjects of recent investigation. A 2024 pharmaceutical sciences study characterized its degradation pathways under various pH conditions, providing crucial data for formulation development. The research identified optimal storage conditions and potential stabilizing excipients that could extend the compound's shelf-life in pharmaceutical preparations.

Emerging applications in radiopharmaceuticals have also been reported, with researchers exploring 2229350-77-8 as a potential precursor for PET tracer development. Preliminary results presented at the 2024 American Chemical Society meeting demonstrated successful radiolabeling of derivatives, opening new possibilities for diagnostic imaging agents targeting specific disease markers.

While these developments are promising, challenges remain in the clinical translation of compounds derived from 1-1-(2-methyl-6-nitrophenyl)cyclopropylethan-1-ol. Current research efforts are focusing on improving bioavailability and reducing potential off-target effects through structural modifications. The coming years are expected to yield more definitive data on the therapeutic potential of this intriguing chemical entity.